Cas no 2137585-58-9 ((3-bromo-1-methyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (3-bromo-1-methyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 2137585-58-9
• MF: C₈H₉BrN₄O
• MW: 257.087260007858
• CID: 6411785
• PubChem ID: 165944254
• Update Time: 2025-10-31

(3-bromo-1-methyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1-methyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol
• EN300-1116849
• 2137585-58-9

• Inchi： 1S/C8H9BrN4O/c1-13-6(2-7(9)12-13)8(14)5-3-10-11-4-5/h2-4,8,14H,1H3,(H,10,11)
• InChI Key： OUAOFNVVSJSADI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C2C=NNC=2)O)N(C)N=1

Computed Properties

• Exact Mass: 255.99597g/mol
• Monoisotopic Mass: 255.99597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.7Ų

Additional information on (3-bromo-1-methyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol

Comprehensive Overview of (3-bromo-1-methyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol (CAS No. 2137585-58-9)

The compound (3-bromo-1-methyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol (CAS No. 2137585-58-9) is a specialized organic molecule featuring a unique pyrazole-based structure. Its molecular framework combines a 3-bromo-1-methyl-1H-pyrazol-5-yl moiety with a 1H-pyrazol-4-yl group linked via a methanol bridge. This configuration grants the compound distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science applications. Researchers are increasingly interested in its potential as a building block for heterocyclic compounds due to its reactivity and versatility.

In recent years, the demand for pyrazole derivatives has surged, driven by their prominence in drug discovery and crop protection. The 3-bromo-1-methyl-1H-pyrazol-5-yl segment, in particular, is noted for its electron-withdrawing characteristics, which enhance the compound's stability and reactivity in synthetic pathways. Meanwhile, the 1H-pyrazol-4-yl group contributes to its ability to form hydrogen bonds, a critical feature for interactions in biological systems. These attributes align with current trends in small-molecule therapeutics and precision agriculture, where targeted molecular designs are paramount.

From a synthetic chemistry perspective, 2137585-58-9 serves as a pivotal intermediate in the preparation of more complex molecules. Its bromine substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry. This adaptability has sparked interest in its use for developing kinase inhibitors and antimicrobial agents, addressing pressing global health challenges like antibiotic resistance and chronic diseases.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many halogenated compounds, (3-bromo-1-methyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol exhibits favorable biodegradability profiles under controlled conditions, making it a candidate for green chemistry initiatives. This aspect resonates with the growing emphasis on sustainable synthesis and eco-friendly agrochemicals, topics frequently searched in academic and industrial forums.

Analytical characterization of CAS No. 2137585-58-9 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, which are essential for reproducibility in research. The compound's solubility in polar organic solvents like DMSO and methanol further expands its utility in high-throughput screening and formulation studies.

Looking ahead, the intersection of computational chemistry and experimental validation is expected to unlock new applications for this molecule. Virtual screening and molecular docking studies can predict its interactions with biological targets, streamlining the discovery of novel therapeutics. Such approaches align with the broader shift toward AI-driven drug development, a hot topic in scientific and investment communities.

In summary, (3-bromo-1-methyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol represents a compelling case study in modern chemical innovation. Its multifaceted roles—from a synthetic intermediate to a potential bioactive agent—underscore its relevance in addressing contemporary challenges in health, agriculture, and sustainability. As research progresses, this compound is poised to remain a focal point in the quest for next-generation functional materials and targeted therapies.